Cas no 851808-78-1 (1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one)

1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one structure
851808-78-1 structure
Product name:1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
CAS No:851808-78-1
MF:C19H19N3O4S
MW:385.436863183975
CID:6408396
PubChem ID:4167220

1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
    • AKOS024589523
    • 1-[2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenoxypropan-1-one
    • F0630-1907
    • 1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
    • 851808-78-1
    • 1-(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
    • 1-Propanone, 1-[4,5-dihydro-2-[[(3-nitrophenyl)methyl]thio]-1H-imidazol-1-yl]-2-phenoxy-
    • Inchi: 1S/C19H19N3O4S/c1-14(26-17-8-3-2-4-9-17)18(23)21-11-10-20-19(21)27-13-15-6-5-7-16(12-15)22(24)25/h2-9,12,14H,10-11,13H2,1H3
    • InChI Key: SRYMQXOQLMEIBW-UHFFFAOYSA-N
    • SMILES: C(N1C(SCC2=CC=CC([N+]([O-])=O)=C2)=NCC1)(=O)C(OC1=CC=CC=C1)C

Computed Properties

  • Exact Mass: 385.10962727g/mol
  • Monoisotopic Mass: 385.10962727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113Ų
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 566.7±60.0 °C(Predicted)
  • pka: 1.41±0.60(Predicted)

1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0630-1907-75mg
1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
851808-78-1 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F0630-1907-10μmol
1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
851808-78-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0630-1907-50mg
1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
851808-78-1 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0630-1907-2mg
1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
851808-78-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0630-1907-4mg
1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
851808-78-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0630-1907-20μmol
1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
851808-78-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0630-1907-3mg
1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
851808-78-1 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0630-1907-100mg
1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
851808-78-1 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F0630-1907-2μmol
1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
851808-78-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0630-1907-40mg
1-(2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
851808-78-1 90%+
40mg
$140.0 2023-05-17

1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one Related Literature

Additional information on 1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one

Research Brief on 1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one (CAS: 851808-78-1)

The compound 1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one (CAS: 851808-78-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

Recent studies have identified this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Its unique structural features, including the imidazole and phenoxy moieties, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its mechanism of action, revealing promising interactions with key molecular targets.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating cellular pathways associated with disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 851808-78-1 effectively suppressed tumor growth in xenograft models by targeting the PI3K/AKT/mTOR signaling axis. These findings underscore its potential as a lead candidate for anticancer drug development.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 851808-78-1 have highlighted its favorable bioavailability and metabolic stability. However, challenges such as off-target effects and formulation optimization remain areas of active research. Collaborative efforts between academia and industry are underway to address these hurdles and advance the compound toward preclinical trials.

In conclusion, 1-(2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one represents a promising therapeutic agent with broad applications in oncology and inflammation. Continued research is essential to fully exploit its potential and translate these findings into clinical benefits.

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